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Compound of Interest

Compound Name: 93-O17O

Cat. No.: B8236322 Get Quote

Essential Safety and Handling Guide for 93-
O17O
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of 93-O17O
(CAS No. 2227214-78-8), a chalcogen-containing ionizable cationic lipidoid. Given that the

toxicological and pharmacological properties of this compound are not fully known, it is

imperative to treat it as a potentially hazardous substance and adhere to stringent safety

protocols.[1] This guide is intended to be a primary resource for ensuring laboratory safety and

proper chemical management.

Immediate Safety and Personal Protective
Equipment (PPE)
As a research chemical with undetermined hazardous properties, a conservative and

comprehensive approach to personal protective equipment is mandatory. The following table

outlines the minimum recommended PPE for handling 93-O17O.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.

To protect against potential

splashes of the chemical,

which is supplied in an ethanol

solution, and to safeguard

against unforeseen reactions.

Skin Protection

- Gloves: Double-gloving with

a chemically resistant outer

glove (e.g., nitrile or neoprene)

over a flexible laminate inner

glove is recommended. - Lab

Coat: A chemical-resistant lab

coat or apron. - Footwear:

Closed-toe, chemical-resistant

shoes.

To prevent skin contact with a

substance of unknown toxicity.

Given that breakthrough times

for specific glove materials are

not known, frequent changes

are advised.

Respiratory Protection

A NIOSH-approved respirator

with cartridges appropriate for

organic vapors and

particulates.

To protect against the

inhalation of potentially toxic or

irritant aerosols or vapors,

especially when handling

outside of a certified chemical

fume hood.

Operational Plan: Handling and Storage
All handling of 93-O17O should be conducted within a certified chemical fume hood to

minimize inhalation exposure. An emergency eyewash station and safety shower must be

readily accessible.

Storage: Store 93-O17O at -20°C in a tightly sealed container.[1]

Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within the chemical fume hood by lining it with absorbent, disposable bench paper.
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Aliquoting: If smaller quantities are needed, perform the aliquoting within the fume hood. Use

appropriate precision tools to minimize the risk of spills.

Solvent Evaporation: If the ethanol solvent needs to be removed, this should be done under

a gentle stream of nitrogen within the fume hood.[1]

Cleaning: After handling, decontaminate all surfaces and equipment. Dispose of all

contaminated disposable materials as hazardous waste.

Emergency and Disposal Plan
Emergency Procedures:

Incident Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion
Do not induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Spill

For a minor spill within a fume hood, absorb the

material with an inert absorbent (e.g.,

vermiculite, sand). For larger spills or spills

outside of a fume hood, evacuate the area and

contact your institution's Environmental Health

and Safety (EHS) department.[2]

Disposal Plan:
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All waste materials contaminated with 93-O17O, including empty containers, used PPE, and

cleaning materials, must be treated as hazardous waste.

Segregation: Collect all solid and liquid waste in separate, clearly labeled, and sealed

containers. The label should prominently display "Hazardous Waste" and the chemical name

"93-O17O".

Storage: Store waste containers in a designated, well-ventilated, and secondarily contained

area, away from incompatible materials.

Disposal: Contact your institution's EHS department for guidance on the proper disposal

procedures for chemical waste. Do not dispose of this material down the drain or in regular

trash.

Visualizing Safety Protocols
The following diagrams illustrate the logical workflow for ensuring safety when working with 93-
O17O.
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Caption: PPE selection workflow for handling 93-O17O.
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Emergency Response Protocol
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Caption: Emergency response flowchart for 93-O17O incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8236322#personal-protective-equipment-for-
handling-93-o17o]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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